Cas no 763-32-6 (3-Methyl-3-buten-1-ol)

• Product Name: 3-Methyl-3-buten-1-ol
• CAS No: 763-32-6
• MF: C₅H₁₀O
• MW: 86.1323018074036
• MDL: MFCD00002933
• CID: 83037
• PubChem ID: 87572732
• Update Time: 2025-08-05

3-Methyl-3-buten-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3-buten-1-ol
• 3-methylbut-3-en-1-ol
• METHYL-3-BUTEN-1-OL, 3-(SG)
• Propyleneglycolmonooleate
• isopentenyl alcohol
• Isoprenol (3-Methyl-3-buten-1-ol)
• 2-Methyl-4-hydroxy-1-butene
• 3-Isopentenyl alcohol
• 3-Methyl-3-butene-1-ol
• 3-Methyl-3-butenol
• 3-Methylenebutan-1-ol
• 4-Hydroxy-2-methyl-1-butene
• Isobutenylcarbinol
• Isoprenol
• Methallylcarbinol
• NSC 122673

• MDL： MFCD00002933
• Inchi： 1S/C5H10O/c1-5(2)3-4-6/h6H,1,3-4H2,2H3
• InChI Key： CPJRRXSHAYUTGL-UHFFFAOYSA-N
• SMILES： CC(CCO)=C
• BRN： 1071239

Computed Properties

• Exact Mass: 86.07320
• Monoisotopic Mass: 86.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 47.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Flammable and irritating liquid.
• Density: 0.853 g/mL at 25 °C(lit.)
• Melting Point: 36.29°C
• Boiling Point: 130-132 °C(lit.)
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.433(lit.)
• Solubility: 90g/l
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• PSA: 20.23000
• LogP: 0.94490
• Solubility: Not determined

3-Methyl-3-buten-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-41
• Safety Instruction： S16-S26-S36
• RTECS：EM9473100
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：3.0-9.3%(V)
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36
• Packing Group：III
• Hazard Level：3
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons